Cas no 1340206-64-5 (2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid
• CAS No: 1340206-64-5
• MF: C₈H₃F₅O₂
• MW: 226.100239992142
• CID: 5701035
• PubChem ID: 53401343
• Update Time: 2025-06-11

2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138308
• AKOS012262252
• 2,2-difluoro-2-(2,3,4-trifluorophenyl)acetic acid
• 2,2-difluoro-2-(2,3,4-trifluorophenyl)aceticacid
• 1340206-64-5
• SCHEMBL7413262
• Benzeneacetic acid, α,α,2,3,4-pentafluoro-
• 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid

• Inchi： 1S/C8H3F5O2/c9-4-2-1-3(5(10)6(4)11)8(12,13)7(14)15/h1-2H,(H,14,15)
• InChI Key： OOCMEMVEYZRRML-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC(=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 226.00532014g/mol
• Monoisotopic Mass: 226.00532014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.600±0.06 g/cm3(Predicted)
• Boiling Point: 253.2±35.0 °C(Predicted)
• pka: 0.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid

Comprehensive Overview of 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid (CAS No. 1340206-64-5)

2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid (CAS No. 1340206-64-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of fluorinated pharmaceuticals, which are known for their improved efficacy and reduced side effects.

The compound's molecular structure, characterized by a difluoroacetic acid moiety attached to a trifluorophenyl ring, offers exceptional chemical versatility. This structural feature allows it to participate in various reactions, such as nucleophilic substitutions and cross-coupling reactions, which are pivotal in modern organic synthesis. As the demand for fluorinated building blocks grows, 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid has emerged as a key player in the design of novel compounds with tailored properties.

In recent years, the compound has been linked to advancements in sustainable chemistry and green synthesis. With increasing environmental concerns, researchers are focusing on eco-friendly methodologies to produce fluorinated compounds. 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid is often synthesized using catalytic processes that minimize waste and energy consumption, aligning with the principles of green chemistry. This aspect has made it a topic of interest in academic and industrial circles, particularly among those exploring sustainable fluorination techniques.

Another area where this compound shines is in the field of material science. Fluorinated compounds are renowned for their thermal stability, chemical resistance, and low surface energy, making them ideal for coatings, adhesives, and specialty polymers. 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid serves as a precursor for high-performance materials used in electronics, aerospace, and medical devices. Its ability to impart hydrophobicity and durability to materials has led to its adoption in cutting-edge applications, such as water-repellent coatings and biocompatible polymers.

The compound's relevance extends to the life sciences, where fluorinated molecules are increasingly utilized in proteomics and metabolomics. Its incorporation into probes and labels enhances the detection sensitivity of biomolecules, facilitating breakthroughs in diagnostic and therapeutic research. As the scientific community continues to explore the biological activity of fluorinated compounds, 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid remains a compound of high interest due to its potential in modulating biological pathways.

From a commercial perspective, the demand for 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid is driven by its versatility and the expanding applications of fluorinated compounds. Manufacturers and suppliers are investing in scalable synthesis methods to meet the growing needs of industries such as pharmaceuticals, agrochemicals, and advanced materials. The compound's CAS No. 1340206-64-5 is frequently searched in chemical databases, reflecting its importance in research and development.

In conclusion, 2,2-Difluoro-2-(2,3,4-trifluorophenyl)acetic acid (CAS No. 1340206-64-5) is a multifaceted compound with broad applications across multiple disciplines. Its unique fluorinated structure, combined with its role in sustainable chemistry and advanced material design, positions it as a critical component in modern scientific innovation. As research progresses, this compound is expected to play an even more significant role in addressing global challenges in healthcare, environmental sustainability, and technology.